Cas no 7560-59-0 (Butylmethyl sulfone)

Butylmethyl sulfone structure
Butylmethyl sulfone structure
Product Name:Butylmethyl sulfone
CAS No:7560-59-0
MF:C5H12O2S
MW:136.212580680847
CID:862223
PubChem ID:139046
Update Time:2025-04-19

Butylmethyl sulfone Chemical and Physical Properties

Names and Identifiers

    • Butylmethyl sulfone
    • 1-(methylsulfonyl)-Butane
    • 1-(Methylsulphonyl)butane
    • Butyl methyl sulphone
    • Sulfone, butyl methyl
    • 1-(Methylsulfonyl)butane #
    • QRXUXNUNFHPWLQ-UHFFFAOYSA-N
    • SCHEMBL514270
    • DTXSID20226508
    • Butane, 1-(methylsulfonyl)-
    • Butyl methyl sulfone
    • InChI=1/C5H12O2S/c1-3-4-5-8(2,6)7/h3-5H2,1-2H
    • 7560-59-0
    • 1-(Methylsulfonyl)butane
    • Inchi: 1S/C5H12O2S/c1-3-4-5-8(2,6)7/h3-5H2,1-2H3
    • InChI Key: QRXUXNUNFHPWLQ-UHFFFAOYSA-N
    • SMILES: S(C)(CCCC)(=O)=O

Computed Properties

  • Exact Mass: 136.05586
  • Monoisotopic Mass: 136.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.031
  • Boiling Point: 254.5°C at 760 mmHg
  • Flash Point: 120.8°C
  • Refractive Index: 1.428
  • PSA: 34.14
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